molecular formula C6H10O3 B8769247 6-(hydroxymethyl)tetrahydro-2H-pyran-2-one

6-(hydroxymethyl)tetrahydro-2H-pyran-2-one

Cat. No. B8769247
M. Wt: 130.14 g/mol
InChI Key: WQVYSSMFIVWPCR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(hydroxymethyl)tetrahydro-2H-pyran-2-one is a useful research compound. Its molecular formula is C6H10O3 and its molecular weight is 130.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-(hydroxymethyl)tetrahydro-2H-pyran-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(hydroxymethyl)tetrahydro-2H-pyran-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

6-(hydroxymethyl)tetrahydro-2H-pyran-2-one

Molecular Formula

C6H10O3

Molecular Weight

130.14 g/mol

IUPAC Name

6-(hydroxymethyl)oxan-2-one

InChI

InChI=1S/C6H10O3/c7-4-5-2-1-3-6(8)9-5/h5,7H,1-4H2

InChI Key

WQVYSSMFIVWPCR-UHFFFAOYSA-N

Canonical SMILES

C1CC(OC(=O)C1)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A total of 2 ml of 30% by weight hydrogen peroxide aqueous solution was added dropwise to a stirred mixture of 1.12 g (10 mmol) of 5-hexenoic acid, 25 mg (0.1 mmol) of tungstic acid, and 15 ml of t-butyl alcohol at room temperature, followed by stirring at 70° C. for 8 hours. As a result, δ-hydroxymethyl-δ-valerolactone was produced in a yield of 72%.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
1.12 g
Type
reactant
Reaction Step One
Quantity
25 mg
Type
catalyst
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One

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